Cas no 925913-13-9 (Ethyl (2S)-2-(L-alanyloxy)pentanoate)

• Product Name: Ethyl (2S)-2-(L-alanyloxy)pentanoate
• CAS No: 925913-13-9
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 2852622
• Update Time: 2023-08-10

Ethyl (2S)-2-(L-alanyloxy)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2S)-2-(L-alanyloxy)pentanoate

• Inchi： 1S/C10H19NO4/c1-4-6-8(10(13)14-5-2)15-9(12)7(3)11/h7-8H,4-6,11H2,1-3H3/t7-,8-/m0/s1
• InChI Key： NONNCCCKRTWMGN-YUMQZZPRSA-N
• SMILES： O(C([C@H](C)N)=O)[C@H](C(=O)OCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 218
• XLogP3: 1.2
• Topological Polar Surface Area: 78.6